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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630

A notable gap in publicly available ecotoxicity data for the commercial textile dye, Disperse
Green 9, underscores the need for greater transparency and comprehensive environmental
assessment of dyes used in the textile industry. This guide provides a comparative overview of
the ecotoxicity of various textile dye classes, supported by available experimental data, to offer
a benchmark for researchers, scientists, and drug development professionals. While specific
guantitative data for Disperse Green 9 is absent from accessible scientific literature and safety
data sheets, this analysis of other dyes, particularly within the disperse and reactive classes,
offers critical insights into their potential environmental impact.

Disperse dyes, a class to which Disperse Green 9 belongs, are generally characterized by
their low water solubility and are used for dyeing synthetic fibers like polyester. Their chemical
nature can lead to persistence in the environment and potential for bioaccumulation. Textile
industry effluents, if not adequately treated, can release these dyes into aquatic ecosystems,
posing risks to various organisms.

Comparative Ecotoxicity Data of Textile Dyes

To contextualize the potential environmental impact of textile dyes, the following table
summarizes acute toxicity data for several representative dyes on key aquatic indicator
species: the water flea (Daphnia magna), a crucial component of freshwater ecosystems, and
various species of algae and fish. The data is presented as the half-maximal effective
concentration (EC50), the half-maximal lethal concentration (LC50), or the half-maximal
inhibitory concentration (IC50). Lower values indicate higher toxicity.
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Toxicity
Test . Exposure
Dye Name Dye Class . Endpoint . Value
Organism Duration
(mglL)
Disperse ) Data Not
Disperse ] - - -
Green 9 Available
Disperse Red ) Daphnia
Azo Disperse EC50 48 hours 13.5
1 magna
Disperse Red ] Daphnia
Azo Disperse EC50 48 hours 4.4
13 magna
Remazol ] Daphnia
Azo Reactive EC50 48 hours 55.32[1]
Parrot Green magna
Remazol .
) Daphnia
Golden Azo Reactive EC50 48 hours 46.84[1]
magna
Yellow
Reactive Blue  Anthraquinon  Artemia
_ . LC50 48 hours > 100[2]
19 e Reactive salina
Reactive Red ] Artemia
Azo Reactive ] LC50 48 hours 81.89[2]
120 salina
Oncorhynchu
Malachite Triphenylmet s mykiss
] i LC50 96 hours 0.83[3]
Green hane Basic (Rainbow
Trout)
Value not
specified, but
o ] noted to be
Methylene Thiazine Daphnia
) EC50 48 hours more
Blue Basic magna -~
sensitive than
for Remazol
dyesl[1]
Acid Orange ) Daphnia
Azo Acid LC50 48 hours 27
7 magna
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/23492674_Acute_Toxicity_Assessment_of_Textile_Dyes_and_Textile_and_Dye_Industrial_Effluents_Using_Daphnia_magna_Bioassay
https://www.researchgate.net/publication/23492674_Acute_Toxicity_Assessment_of_Textile_Dyes_and_Textile_and_Dye_Industrial_Effluents_Using_Daphnia_magna_Bioassay
https://www.researchgate.net/figure/Estimated-median-Lethal-Concentration-LC-50-of-the-Textile-Dyes-Reactive-Blue-19_tbl1_273152900
https://www.researchgate.net/figure/Estimated-median-Lethal-Concentration-LC-50-of-the-Textile-Dyes-Reactive-Blue-19_tbl1_273152900
https://ijaah.ir/article-1-256-fa.pdf
https://www.researchgate.net/publication/23492674_Acute_Toxicity_Assessment_of_Textile_Dyes_and_Textile_and_Dye_Industrial_Effluents_Using_Daphnia_magna_Bioassay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Genotoxicity of Textile Dyes

Beyond acute toxicity, the potential for dyes to cause genetic damage is a significant concern.
The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds.
Dye Name Dye Class Ames Test Result
Disperse Green 9 Disperse Data Not Available
] ) Positive (induces frame-shift
Disperse Red 1 Azo Disperse _
mutations)
) ) Genotoxic in human dermal
Reactive Green 19 Azo Reactive )
equivalent model
) ] ) Mutagenic with metabolic
Reactive Blue 19 Anthraquinone Reactive o N
activation (Ames-positive)[4]
Reactive Red 120 Azo Reactive Non-mutagenic[4]

Experimental Protocols

Standardized testing protocols are crucial for generating comparable and reliable ecotoxicity
data. The following are summaries of key experimental methodologies.

Acute Immobilisation Test with Daphnia magna (OECD
Guideline 202)

This test assesses the acute toxicity of substances to Daphnia magna.[5][6][7][8][]
¢ Test Organism: Young daphnids, less than 24 hours old.[7][8][9]

o Procedure: Daphnids are exposed to a range of concentrations of the test substance for 48
hours.[5][7][9]

o Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15
seconds after gentle agitation.[5][7] The EC50, the concentration that immobilizes 50% of the
daphnids, is calculated at 24 and 48 hours.[5][7][9]
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» Test Conditions: The test is conducted in a defined medium at a constant temperature (20 +
2 °C) and with a specified photoperiod (commonly 16 hours light/8 hours dark).[5]

Freshwater Alga and Cyanobacteria Growth Inhibition
Test (OECD Guideline 201)

This test evaluates the effects of a substance on the growth of freshwater microalgae or
cyanobacteria.[10][11][12][13][14]

e Test Organism: Exponentially growing cultures of selected species of green algae (e.g.,
Pseudokirchneriella subcapitata) or cyanobacteria.[10][11]

e Procedure: The test organisms are exposed to various concentrations of the test substance
in a nutrient-rich medium for 72 hours.[10][11]

o Endpoint: The inhibition of growth is measured by changes in cell density or biomass over
the exposure period.[11][13] The IC50, the concentration that causes a 50% inhibition of
growth, is determined.

» Test Conditions: The test is performed in batch cultures under controlled conditions of light
and temperature.[11]

Ames Test (Bacterial Reverse Mutation Test - OECD
Guideline 471)

The Ames test is a widely used short-term bacterial assay to identify substances that can cause
gene mutations.

o Test System: Several strains of the bacterium Salmonella typhimurium with pre-existing
mutations that leave them unable to synthesize a specific amino acid (e.g., histidine).

e Procedure: The bacterial strains are exposed to the test substance, with and without a
mammalian metabolic activation system (S9 mix).[15]

o Endpoint: A positive result is indicated by a significant increase in the number of revertant
colonies (bacteria that have regained the ability to synthesize the amino acid) compared to
the control. This suggests that the substance is mutagenic.
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Logical Workflow for Ecotoxicity Assessment of
Textile Dyes

The following diagram illustrates a logical workflow for the comprehensive ecotoxicological

assessment of a textile dye.
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Caption: A logical workflow for assessing the ecotoxicity of textile dyes.

Signaling Pathways and Mechanisms of Toxicity
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The toxicity of textile dyes can be attributed to several mechanisms. Azo dyes, for instance, can
be reductively cleaved to form potentially carcinogenic aromatic amines. Other dyes can induce
oxidative stress, leading to cellular damage. The interaction of dyes with cellular
macromolecules like DNA can lead to genotoxicity. The specific signaling pathways affected
can vary depending on the dye's chemical structure and the organism. However, common
pathways implicated in chemical-induced toxicity include those related to apoptosis,
inflammation, and DNA damage response.

The significant data gap on the ecotoxicity of Disperse Green 9 highlights a broader issue in
the textile industry. For a more sustainable future, it is imperative that comprehensive
environmental and toxicological data for all commercially used dyes are made publicly
available. This transparency is essential for researchers to conduct thorough risk assessments
and for the industry to move towards the use of safer and more environmentally benign
alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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